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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768 Get Quote

Solubility Profile of Rubidium Bromide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of rubidium
bromide (RbBr) in water and various organic solvents. The data presented herein is intended

to support research and development activities where rubidium bromide is utilized.

Quantitative Solubility Data
The solubility of rubidium bromide in water exhibits a strong positive correlation with

temperature. In contrast, its solubility in common organic solvents is significantly lower. The

following tables summarize the quantitative solubility data for rubidium bromide.

Table 1: Solubility of Rubidium Bromide in Water at Various Temperatures[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3029768?utm_src=pdf-interest
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Solubility ( g/100 g of water)

0 89

25 113

40 132

60 155

100 191

Table 2: Solubility of Rubidium Bromide in Other Solvents[1]

Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Acetone 18 0.00505

Acetone 37 0.0047

Acetonitrile 18 0.061

Acetonitrile 25 0.047

Ethanol 25 0.078

Methanol 18 2.58

Methanol 25 2.52

Experimental Protocol for Determining Solubility
The following is a detailed methodology for the experimental determination of the solubility of

an inorganic salt such as rubidium bromide. This protocol is a synthesis of established

methods for solubility measurement.[2][3][4]

Objective: To determine the concentration of a saturated solution of rubidium bromide in a

given solvent at a specific temperature.

Materials:
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Rubidium bromide, analytical grade

Solvent (e.g., deionized water, ethanol)

Volumetric flasks

Beakers

Stirring plate and magnetic stir bars

Constant temperature water bath or incubator

Calibrated thermometer

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Drying oven

Evaporating dish

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of rubidium bromide to a known volume of the solvent in a

beaker. The excess solid is crucial to ensure that the solution reaches saturation.

Place the beaker in a constant temperature water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure

equilibrium is reached. A minimum of 24 hours is recommended, with periodic checks to

ensure undissolved solid remains.

Sample Withdrawal and Filtration:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a pre-heated or pre-cooled pipette to match the temperature of the solution,

minimizing any temperature-induced precipitation.

Immediately filter the withdrawn sample using a syringe filter into a pre-weighed volumetric

flask. This step is critical to remove any undissolved microcrystals.

Gravimetric Analysis:

Accurately weigh the volumetric flask containing the filtered saturated solution.

Transfer the solution to a pre-weighed evaporating dish.

Gently heat the evaporating dish in a drying oven at a temperature sufficient to evaporate

the solvent without decomposing the rubidium bromide (e.g., 110°C for water).

Continue drying until a constant weight of the solid residue is achieved.

Cool the evaporating dish in a desiccator to prevent moisture absorption and then weigh it

accurately.

Calculation of Solubility:

Calculate the mass of the dissolved rubidium bromide by subtracting the initial weight of

the evaporating dish from the final weight.

Determine the mass of the solvent by subtracting the mass of the dissolved rubidium
bromide from the total mass of the saturated solution.

Express the solubility in grams of rubidium bromide per 100 grams of the solvent.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of rubidium bromide.
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Start: Prepare Materials and Equipment

Add excess Rubidium Bromide to a known volume of solvent

Equilibrate at constant temperature with stirring

Cease stirring and allow solid to settle

Withdraw and filter a known volume of supernatant

Weigh the filtered saturated solution

Evaporate the solvent to obtain dry Rubidium Bromide

Weigh the dry Rubidium Bromide

Calculate Solubility (g/100g solvent)

End

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Rubidium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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